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Introduction

CD161, also known as Killer cell lectin-like receptor subfamily B member 1 (KLRB1), is a type Il
transmembrane C-type lectin receptor. It is expressed as a disulfide-linked homodimer on the
surface of various lymphocytes.[1][2] CD161 is prominently found on most Natural Killer (NK)
cells and subsets of T cells, including CD4+, CD8+, and yd T cells.[3][4] It serves as a key
phenotypic marker for identifying specific cell populations, such as IL-17 producing T cells
(Th17 cells).[2][4] The interaction of CD161 with its ligand, lectin-like transcript 1 (LLT1), can
result in either inhibitory or co-stimulatory signals, depending on the cellular context, playing a
role in regulating immune responses.[1][4]

Applications in Flow Cytometry

The use of fluorochrome-conjugated anti-CD161 antibodies in multicolor flow cytometry is
essential for:

o Immunophenotyping: Identifying and quantifying NK cells and various T cell subsets in
heterogeneous samples like peripheral blood or tissue.

¢ Functional Studies: Characterizing the pro-inflammatory potential of T cells and NK cells, as
CD161 expression is linked to cytokine production.[5][6]

o Disease Research: Investigating the role of CD161-expressing cells in various diseases,
including cancer, viral infections, and autoimmune disorders.[1][7] For instance, CD161
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expression has been associated with favorable prognosis in some cancers and pathogenic

potential in chronic viral infections.[4][8]

Recommended Antibody Clones and Conjugates

A variety of anti-CD161 antibody clones are available for flow cytometry, with HP-3G10 being

common for human studies and PK136 for mouse models. The choice of fluorochrome should

be based on the specific instrument configuration and the brightness required for detecting the

antigen, especially in a multicolor panel.[9]

Mouse Anti-CD161

Parameter Human Anti-CD161 References
(NK1.1)
Common Clone HP-3G10 PK136 [3B1[10][11]
Isotype Mouse 1gG1, Kappa Mouse 1gG2a, kappa [11][12]
Human, Baboon, N
o ) Mouse (specific
Reactivity Chimpanzee, Rhesus o [10][13]
strains like C57BL/6)
Monkey
FITC, PE, APC,
PerCP-Cy5.5, PE-
_ _ FITC, PE, APC, Alexa
Available Conjugates Cy7, Alexa Fluor® [10][12][13]

dyes, Brilliant Violet™

dyes

Fluor® 488, Biotin

Quantitative Guidelines for Staining

Proper titration of the antibody is crucial for optimal results. The following table provides

general guidelines; however, empirical determination for each specific cell type and

experimental condition is recommended.[14][15]
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Parameter Guideline References

) 1x107"5to 1 x 108 cells per
Cell Concentration rest [3][16]
es

Staining Volume 100 pL [3]

Antibody Amount (Clone HP-
5 pL (approx. 0.25 ug) per test [3]

3G10)
Antibody Amount (Clone

0.125 ug per 1 x 1076 cells [10]
PK136)
Incubation Time 20-30 minutes [17]
Incubation Temperature 2-8°C (onice) [18]

CD161 Signaling Pathways

CD161 signaling is complex and context-dependent. Upon binding its ligand LLT1, it can initiate
distinct downstream pathways.

« Inhibitory Signaling in NK Cells: Ligation of CD161 by LLT1 can inhibit NK cell-mediated
cytotoxicity and cytokine secretion.[1][6]

 Activating Signaling in T Cells: In T cells, CD161 can act as a co-stimulatory receptor. For
example, the TL1A-DRS3 signaling axis can enhance the production of IFN-y by CD161+ T
cells.[4][5]

e Acid Sphingomyelinase Pathway: Cross-linking of CD161 can trigger the activation of acid
sphingomyelinase (ASM), leading to the generation of ceramide, a second messenger
involved in apoptosis, proliferation, and differentiation.[3][19]
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1. Cell Preparation
- Isolate/Thaw PBMCs
- Wash with PBS
- Resuspend to 1x1077 cells/mL

l

2. Fc Receptor Blocking (Optional)
- Add Fc Block
- Incubate 10-15 min at 4°C

'

3. Antibody Staining
- Add antibody cocktail (anti-CD161, etc.)
- Incubate 20-30 min at 4°C in the dark

l

4. Wash
- Add 2 mL Staining Buffer
- Centrifuge at 300-400 x g for 5 min
- Decant supernatant

[5. Repeat Wash Step]
6. Resuspend for Acquisition
- Resuspend in 300-500 pL Staining Buffer
7. Data Acquisition
- Run samples on flow cytometer

'

8. Data Analysis
- Gate on lymphocyte population
- Identify CD161+ subsets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Anti-CD161 Antibody for Flow
Cytometry Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569029#anti-cd161-antibody-for-flow-cytometry-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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